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Compound of Interest

Compound Name: PI3K-IN-31

Cat. No.: B10854700

Application Notes and Protocols for PI3K-IN-31

For Researchers, Scientists, and Drug Development Professionals

Introduction

PI3K-IN-31 is a potent phosphoinositide 3-kinase (PI3K) inhibitor with significant activity
against multiple PI3K isoforms, demonstrating potential as a valuable tool in cancer research
and drug development.[1] This document provides detailed information on the solubility of
PI3K-IN-31 in various solvents and offers comprehensive protocols for its application in
common research settings. Understanding the solubility and proper handling of this compound
is crucial for accurate and reproducible experimental outcomes.

Chemical Properties

A summary of the key chemical properties of PI3K-IN-31 is provided in the table below.

Property Value

Molecular Formula C19H23F2N703

Molecular Weight 435.43 g/mol [1]

CAS Number 1359956-12-9[1]
Appearance White to off-white solid[1]
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Solubility Data

The solubility of PIBK-IN-31 is a critical factor for its use in in vitro and in vivo studies. The

following table summarizes the available solubility data.

Solvent Concentration Method Notes
It is recommended to
Ultrasonic, warming, use newly opened,
100 mg/mL (229.66 )
DMSO M and heating to 60°C anhydrous DMSO as
m
may be required.[2][3]  the compound is
hygroscopic.[2]
o Empirical testing is
Ethanol Not explicitly reported -
recommended.
o Empirical testing is
Methanol Not explicitly reported -

recommended.

PBS (Phosphate-
Buffered Saline)

Not explicitly reported

Likely has low
solubility in aqueous

buffers alone.

Water

Not explicitly reported

Expected to have very

low solubility.

Note: For most in vitro cell-based assays, a concentrated stock solution in 100% DMSO is

prepared first and then serially diluted in cell culture medium to the final desired concentration.

The final DMSO concentration in the medium should be kept low (typically < 0.1%) to avoid

solvent-induced cellular toxicity.

PI3K Signaling Pathway

PI3K-IN-31 exerts its effects by inhibiting the PI3K signaling pathway, a critical regulator of cell

growth, proliferation, survival, and metabolism. The diagram below illustrates a simplified

overview of this pathway.
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Caption: Simplified PI3K signaling pathway and the inhibitory action of PI3K-IN-31.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of PI3K-IN-31, which
can be used for subsequent dilutions in various experimental settings.

Materials:

PI3K-IN-31 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)
Procedure:

o Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = 10 mM * 435.43 g/mol * Volume (L) For example, to prepare 1 mL of a 10 mM
stock solution, you will need 4.35 mg of PI3K-IN-31.

» Weigh the compound: Carefully weigh the calculated amount of PI3K-IN-31 powder and
place it in a sterile vial.

o Add DMSO: Add the appropriate volume of sterile DMSO to the vial.

» Dissolve the compound: Vortex the solution vigorously. If the compound does not fully
dissolve, gentle warming in a water bath (up to 60°C) and/or sonication can be applied until
the solution is clear.[2][3]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1]
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In Vitro Cell-Based Assay Protocol

This protocol provides a general workflow for treating cultured cells with PIBK-IN-31 to assess
its biological activity.

Seed cells in a multi-well plate

Gncubate for 24h to allow attachmenD

Prepare serial dilutions of
PI3K-IN-31 in culture medium

Treat cells with different concentrations
of PISK-IN-31

Incubate for the desired
treatment period (e.g., 24, 48, 72h)

Perform downstream assay
(e.g., cell viability, western blot)

Click to download full resolution via product page
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Caption: General workflow for an in vitro cell-based assay using PI3K-IN-31.

Materials:

Cultured cells of interest

Complete cell culture medium

Multi-well plates (e.g., 96-well for viability assays, 6-well for protein analysis)
10 mM PI3K-IN-31 stock solution in DMSO

Phosphate-Buffered Saline (PBS)

Reagents for the chosen downstream assay (e.g., MTT, CellTiter-Glo®, antibodies for
Western blot)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density appropriate for the duration of
the experiment and the specific cell line.

Cell Adherence: Allow the cells to adhere and resume logarithmic growth by incubating them
for approximately 24 hours at 37°C in a humidified COz2 incubator.

Preparation of Working Solutions: Prepare serial dilutions of the 10 mM PI3K-IN-31 stock
solution in complete cell culture medium to achieve the desired final concentrations. Ensure
the final DMSO concentration is consistent across all treatments, including the vehicle
control (e.g., 0.1% DMSO).

Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of PI3K-IN-31 or the vehicle control.

Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

Downstream Analysis: Following incubation, perform the desired assay to assess the effects
of PI3K-IN-31. This could include:
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o Cell Viability/Proliferation Assays: (e.g., MTT, MTS, CellTiter-Glo®) to determine the ICso
value.

o Western Blot Analysis: To examine the phosphorylation status of key downstream targets
of the PI3K pathway, such as AKT.

o Flow Cytometry: To analyze cell cycle progression or apoptosis.

Preparation of an In Vivo Formulation

This protocol, adapted from manufacturer recommendations, describes the preparation of a
formulation suitable for oral or intraperitoneal administration in animal models.[1]

Materials:

PI3K-IN-31

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NacCl)
Procedure:

e Prepare a concentrated stock in DMSO: Prepare a 25 mg/mL stock solution of PI3BK-IN-31 in
DMSO.

o Formulation: To prepare 1 mL of the final formulation, follow these steps in order: a. To 400
uL of PEG300, add 100 pL of the 25 mg/mL PI3K-IN-31 DMSO stock solution. b. Mix
thoroughly until a uniform solution is achieved. c. Add 50 pL of Tween-80 and mix well. d.
Add 450 pL of saline to bring the final volume to 1 mL. e. Mix until the solution is clear. This
will result in a final PI3K-IN-31 concentration of 2.5 mg/mL.

Disclaimer: All protocols are provided as a general guide. Researchers should optimize the
conditions for their specific experimental setup and cell lines. All products mentioned are for
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research use only and not for human use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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